Cas no 14858-73-2 (Carbonic acid,bis(2-ethylhexyl) ester)

• Product Name: Carbonic acid,bis(2-ethylhexyl) ester
• CAS No: 14858-73-2
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 142152
• PubChem ID: 85781
• Update Time: 2025-05-20

Carbonic acid,bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) carbonate
• DIETHYL HEXYL CARBONATE
• AI3-03080
• Einecs 238-925-9
• Bis(2-ethylhexyl)carbonat
• Carbonic acid bis(2-ethylhexyl) ester
• ETHYLHEXYL PALMITATE
• DIETHYLHEXYL CARBONATE, (+/-)-
• Q27294446
• NS00009953
• diethylhexyl carbonate
• F87128
• 14858-73-2
• UNII-YCD50O0Z6L
• bis(2-ethylhexyl)carbonate
• TEGOSOFT DEC
• EC 238-925-9
• SCHEMBL94797
• YCD50O0Z6L
• Carbonic acid, bis(2-ethylhexyl) ester
• DIETHYLHEXYL CARBONATE, DL-
• DTXSID60864544

• Inchi： 1S/C17H34O3/c1-5-9-11-15(7-3)13-19-17(18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
• InChI Key： PXTQQOLKZBLYDY-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 286.25092
• Monoisotopic Mass: 286.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 6.8

Experimental Properties

• Density: 0.895
• Boiling Point: 342.6°Cat760mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.439
• PSA: 35.53

Additional information on Carbonic acid,bis(2-ethylhexyl) ester

Carbonic acid, bis(2-ethylhexyl) ester (CAS No. 14858-73-2): Applications and Recent Research Developments

The compound Carbonic acid, bis(2-ethylhexyl) ester, identified by its CAS number 14858-73-2, is a versatile chemical entity with significant applications in various industrial and scientific domains. This ester, derived from carbonic acid and 2-ethylhexanol, exhibits unique physicochemical properties that make it valuable in multiple contexts, ranging from pharmaceutical formulations to advanced material synthesis.

At the heart of understanding this compound lies its molecular structure, which consists of a carbonate ester linkage between a carbonic acid moiety and two 2-ethylhexyl groups. This structural configuration imparts upon it a balance of solubility, stability, and reactivity, making it a candidate for diverse applications. The carbonate ester functionality is particularly noteworthy, as it serves as a crucial intermediate in the synthesis of more complex molecules.

In recent years, the research focus on Carbonic acid, bis(2-ethylhexyl) ester has expanded considerably, driven by its potential in enhancing the performance of various formulations. One of the most compelling areas of study has been its role in pharmaceutical applications. The compound’s ability to act as a solvent or co-solvent in drug delivery systems has been extensively explored. For instance, studies have demonstrated its efficacy in improving the solubility of poorly water-soluble drugs, thereby facilitating more efficient absorption and bioavailability.

The use of Carbonic acid, bis(2-ethylhexyl) ester in drug formulations aligns with the broader trend toward developing more sophisticated delivery systems that can target specific therapeutic actions. Its incorporation into polymeric micelles and nanoparticles has shown promise in enhancing drug targeting and reducing side effects. Furthermore, its stability under various pH conditions makes it an attractive candidate for oral and injectable medications.

Beyond pharmaceuticals, the compound has found utility in the realm of advanced materials. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable in high-performance coatings and adhesives. The 2-ethylhexyl side chains contribute to improved flexibility and processability, while the carbonate group provides chemical resistance against environmental degradation.

Recent advancements in material science have leveraged this compound’s properties to develop novel biodegradable plastics. The biodegradability aspect is particularly significant in the context of sustainable chemistry, where reducing environmental impact is paramount. By integrating Carbonic acid, bis(2-ethylhexyl) ester into polymer blends, researchers have been able to create materials that decompose under natural conditions without releasing harmful byproducts.

The compound’s role as an intermediate in organic synthesis cannot be overstated either. Its versatility allows for further functionalization via reactions such as hydrolysis or transesterification, enabling the creation of a wide array of derivatives with tailored properties. This adaptability has made it a staple in synthetic chemistry labs aiming to develop new compounds for industrial applications.

In environmental science, the behavior of Carbonic acid, bis(2-ethylhexyl) ester in aquatic systems has been a subject of interest. Studies have investigated its degradation pathways and ecological impact under varying conditions. The findings suggest that while it is not highly persistent in water environments, its breakdown products could potentially interact with other aquatic species. This knowledge is crucial for developing guidelines on its safe use and disposal.

The compound’s thermal properties have also been scrutinized in recent research. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies have revealed that it exhibits a high decomposition temperature when incorporated into polymer matrices. This characteristic makes it an excellent additive for materials intended for high-temperature applications.

The intersection of green chemistry principles with the application of Carbonic acid, bis(2-ethylhexyl) ester has led to innovative approaches in industrial processes. For example, its use as an extractant in liquid-liquid extraction processes has reduced reliance on traditional solvents that are often less environmentally friendly. This shift toward greener alternatives aligns with global efforts to minimize chemical waste and reduce carbon footprints.

In conclusion, the multifaceted applications of Carbonic acid, bis(2-ethylhexyl) ester underscore its importance across multiple scientific disciplines. From enhancing drug delivery systems to contributing to sustainable materials development, this compound continues to be a subject of intense research interest. As scientific understanding evolves, it is likely that new applications will emerge, further solidifying its role as a cornerstone chemical entity.